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Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disalicylide (CAS No. 486-58-8) is a heterocyclic compound used in various chemical

syntheses. This guide provides in-depth health and safety information essential for handling

this substance in a laboratory or industrial setting. The following sections detail its physical and

chemical properties, potential hazards, handling procedures, and emergency protocols,

ensuring a safe working environment for all personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Disalicylide is presented in the

table below. This information is critical for the safe handling and storage of the compound.
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Property Value Source

CAS Number 486-58-8 [1]

Molecular Formula C₁₄H₈O₄ [1]

Molecular Weight 240.21 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 213 °C [1]

Boiling Point 415.3 ± 15.0 °C (Predicted) [1]

Density 1.359 ± 0.06 g/cm³ (Predicted) [1]

Solubility No data available [1]

Hazard Identification and Classification
Disalicylide is classified as a hazardous substance. The following table summarizes its hazard

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Signal Word: Danger

Hazard Pictograms:

alt text

alt text
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alt text

Toxicological Information
Detailed toxicological studies for Disalicylide are limited. The chemical, physical, and

toxicological properties have not been thoroughly investigated.[3][4] However, due to its

classification, it is known to be harmful if swallowed and causes skin and serious eye irritation.

[3][5]

Toxicity Endpoint Value Species Source

Acute Oral Toxicity
Harmful if swallowed

(Category 4)
Not specified [3][5]

Skin Irritation
Causes skin irritation

(Category 2)
Not specified [3][5]

Eye Irritation
Causes serious eye

damage (Category 1)
Not specified [3]

Safe Handling and Experimental Workflow
Adherence to strict safety protocols is mandatory when handling Disalicylide. The following

workflow diagram outlines the essential steps for safe handling, from preparation to disposal.
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Workflow for Safe Handling of Disalicylide

Preparation

Handling & Experimentation

Cleanup & Disposal
Emergency Procedures

1. Review SDS and Conduct Risk Assessment

2. Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat
- Closed-toe Shoes

3. Ensure Proper Ventilation:
- Fume Hood

4. Handle in a Fume Hood

5. Weigh solid carefully to avoid dust generation

Small Spill:
- Absorb with inert material

- Place in a sealed container for disposal

6. Dispense and use in a well-ventilated area

7. Keep away from ignition sources

8. Decontaminate work surfaces

Exposure:
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Ingestion: Seek immediate medical attention

Fire:
- Use dry chemical, CO2, or alcohol-resistant foam

- Do not use water

9. Dispose of waste in a labeled, sealed container

10. Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Disalicylide
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Experimental Protocols
Due to the limited publicly available information on specific experimental uses of Disalicylide,

detailed protocols are not provided. Researchers should develop their own standard operating

procedures (SOPs) based on the intended use, incorporating the safety information from this

guide and the substance's Safety Data Sheet (SDS).

General Protocol Considerations:

Engineering Controls: Always handle Disalicylide in a chemical fume hood to minimize

inhalation exposure.[3][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.[3][6] If there is a

risk of splashing, a face shield should also be worn.

Hygiene Practices: Avoid eating, drinking, or smoking in areas where Disalicylide is

handled.[3][5] Wash hands thoroughly after handling.[3][5]

Static Discharge: Take precautionary measures against static discharge, as Disalicylide is a

flammable solid.[3] Ground and bond containers and receiving equipment.[3]

Storage: Store in a tightly closed container in a dry, well-ventilated place away from heat,

sparks, open flames, and other ignition sources.[3][5]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention immediately.

[3]

Skin Contact

In case of contact, immediately

flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical attention if irritation

develops and persists.

[3]

Ingestion

If swallowed, do NOT induce

vomiting. Call a poison control

center or doctor immediately

for treatment advice. Rinse

mouth.

[3]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

Fire

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam to extinguish. Vapors

may form explosive mixtures

with air.

[3]

Spill Evacuate personnel to safe

areas. Wear appropriate

personal protective equipment.

Avoid dust formation. Sweep

up and shovel into suitable

[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2711774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2711774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2711774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2711774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2711774/
https://pubmed.ncbi.nlm.nih.gov/11137306/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3328571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


containers for disposal. Avoid

breathing dust.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[3] Contaminated packaging should be disposed of as unused

product.

This technical guide provides a comprehensive overview of the health and safety information

for handling Disalicylide. It is imperative that all personnel working with this chemical are

thoroughly familiar with this information and the corresponding Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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